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Compound of Interest

Compound Name: Diisooctyl sebacate

Cat. No.: B1670628

For researchers, scientists, and drug development professionals, the selection of an
appropriate plasticizer is critical to achieving desired material performance and ensuring
product stability. This guide provides an objective comparison of the performance of diisooctyl
sebacate (DIOS) against common adipate plasticizers, supported by experimental data and
detailed methodologies.

Diisooctyl sebacate (DIOS), a sebacic acid ester, and various adipate esters, such as dioctyl
adipate (DOA), diisononyl adipate (DINA), and diisodecy| adipate (DIDA), are widely used as
primary or secondary plasticizers in a range of polymer formulations, most notably with
polyvinyl chloride (PVC). While both classes of plasticizers are known for imparting flexibility,
particularly at low temperatures, their performance characteristics differ in key areas. This
guide will delve into a comparative analysis of their plasticizing efficiency, low-temperature
performance, volatility, and extraction resistance.

Quantitative Performance Comparison

The following tables summarize the typical physical properties and performance characteristics
of DIOS compared to a selection of adipate plasticizers when incorporated into PVC.

Table 1: Comparison of Typical Physical Properties in Plasticized PVC
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— Diisooctyl Dioctyl Diisononyl Diisodecyl
es
Property Method Sebacate Adipate Adipate Adipate
etho
(DIOS) (DOA) (DINA) (DIDA)

Hardness

ASTM D2240 68 64
(Shore A)
100%
Modulus ASTM D412 6.0 5.2
(MPa)
Elongation at

ASTM D412 380 410
Break (%)
Tensile
Strength ASTM D412 12.9 12.6
(MPa)

Note: Data for DINA and DIDA in this specific direct comparison is not readily available in the

public domain. The values for DIOS and DOA are based on a formulation with di-2-ethylhexyl

sebacate (DOS), a close analog of DIOS.[1]

Table 2: Comparative Performance Characteristics
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. Adipate
] Diisooctyl . .
Performance Metric Test Method Plasticizers
Sebacate (DIOS)
(General)
Low-Temperature
Flexibility (Brittle ASTM D746 Excellent (-50 to -60) Good (-40 to -55)
Point, °C)
Volatility (Weight
ASTM D1203 Very Low Low to Moderate
Loss, %)
Extraction Resistance
ASTM D1239 Excellent Good
(Water/Soapy Water)
Extraction Resistance
_ ASTM D1239 Moderate Good
(Oil/Hexane)
Plasticizing Efficiency ASTM D2199 High High

Key Performance Areas: A Detailed Look
Low-Temperature Flexibility

One of the most significant advantages of diisooctyl sebacate is its exceptional performance
at low temperatures.[2] Materials plasticized with DIOS tend to maintain their flexibility and
resist becoming brittle at lower temperatures compared to those plasticized with many
adipates. This is a critical attribute for applications such as wire and cable insulation,
automotive interiors, and medical tubing that may be exposed to cold environments. Adipate
plasticizers also offer good low-temperature properties, making them a suitable choice for
many applications, though sebacates generally exhibit a lower brittle point.[3]

Volatility

Volatility, or the tendency of a plasticizer to evaporate from a material, can impact the long-term
stability and performance of a product. DIOS is known for its very low volatility due to its higher
molecular weight compared to some adipates.[1] This results in better retention of physical
properties over time, especially in applications involving elevated temperatures. Among the
adipates, volatility tends to decrease with increasing alcohol chain length, with diisodecyl
adipate (DIDA) being less volatile than diisononyl adipate (DINA).[3]
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Extraction Resistance

The resistance of a plasticizer to extraction by various fluids is crucial for maintaining the
integrity of the plastic, particularly in applications involving contact with liquids. DIOS
demonstrates excellent resistance to extraction by agueous solutions, including soapy water.[1]
However, its resistance to extraction by non-polar substances like oils and hydrocarbons is
generally considered moderate.[1] Adipate plasticizers typically offer good all-around extraction
resistance.

Plasticizing Efficiency

Both DIOS and adipate plasticizers are considered to be efficient plasticizers, meaning they
effectively increase the flexibility and workability of polymers like PVC. The choice between
them may depend on the desired balance of other properties, such as low-temperature
performance and volatility.

Experimental Protocols

To ensure accurate and reproducible comparisons of plasticizer performance, standardized
experimental protocols are essential. The following are detailed methodologies for the key
experiments cited in this guide.

Determination of Low-Temperature Flexibility
(Brittleness Temperature) - ASTM D746

This method determines the temperature at which plastic materials exhibit brittle failure under
specified impact conditions.

Apparatus:
o Impact tester with a specified striking edge and specimen clamp.

o Temperature-controlled bath capable of reaching and maintaining the required low
temperatures.

Procedure:

» Prepare standardized test specimens of the plasticized material.
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» Condition the specimens at a standard temperature and humidity.
e Mount a specimen in the clamp of the impact tester.

e Immerse the clamped specimen in the refrigerated bath, which is maintained at a specific
temperature.

o After a specified immersion time, release the striking arm of the impact tester to strike the
specimen.

o Examine the specimen for any signs of fracture or cracking.

» Repeat the test at different temperatures, typically in 2°C increments, to determine the
temperature at which 50% of the specimens fail. This temperature is reported as the
brittleness temperature.

Measurement of Volatility (Volatile Loss) - ASTM D1203

This test method determines the weight loss of a plastic material due to the volatilization of
plasticizers and other volatile components using activated carbon as an immersion medium.

Apparatus:

» Analytical balance.

o Oven capable of maintaining a constant temperature.
» Containers with activated carbon.

Procedure:

Cut the plasticized material into specimens of specified dimensions.

Condition the specimens at a standard temperature and humidity.

Weigh the conditioned specimens accurately.

Place the specimens in a container with activated carbon, ensuring they are surrounded by
the carbon.
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e Place the container in an oven at a specified temperature (e.g., 70°C or 100°C) for a set
duration (e.g., 24 hours).

 After the specified time, remove the specimens from the oven and allow them to cool to room
temperature in a desiccator.

» Reweigh the specimens.

e The volatile loss is calculated as the percentage of weight lost during the test.

Evaluation of Extraction Resistance - ASTM D1239

This method measures the weight loss of a plastic film after immersion in a specific chemical,
indicating its resistance to extraction.

Apparatus:

» Analytical balance.

e Immersion containers.

o Constant-temperature bath.

Procedure:

o Prepare test specimens of the plasticized film with known dimensions.
» Condition the specimens at a standard temperature and humidity.

e Weigh the conditioned specimens accurately.

e Immerse the specimens in the test liquid (e.g., distilled water, soapy water, hexane, or a
specific oil) in the immersion containers.

» Place the containers in a constant-temperature bath for a specified period (e.g., 24 hours) at
a set temperature.

o After immersion, remove the specimens, gently wipe them dry, and condition them again.
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» Reweigh the specimens.

e The resistance to extraction is reported as the percentage of weight loss.

Visualizing the Comparison: Logical Relationships

The selection between diisooctyl sebacate and adipate plasticizers often involves a trade-off
between key performance characteristics. The following diagram illustrates this decision-
making process.

Click to download full resolution via product page

Caption: Decision-making workflow for selecting between DIOS and adipate plasticizers.

Experimental Workflow for Plasticizer Evaluation

The systematic evaluation of plasticizer performance is crucial for material development. The
following diagram outlines a typical experimental workflow.
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Caption: A typical experimental workflow for evaluating and comparing plasticizer performance.

Conclusion
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In summary, diisooctyl sebacate stands out for its superior low-temperature flexibility and very
low volatility, making it an excellent choice for applications where these properties are
paramount. Adipate plasticizers, while also offering good low-temperature performance, provide
a strong balance of properties and can be more resistant to extraction by non-polar
substances. The selection between DIOS and adipate plasticizers, or a blend of the two, will
ultimately depend on the specific performance requirements of the end-use application. For
researchers and formulators, a thorough evaluation of these key performance indicators using
standardized test methods is essential for making an informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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